Cas no 1864064-01-6 (N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride)

• Product Name: N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride
• CAS No: 1864064-01-6
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• MDL: MFCD29041339
• CID: 4625364
• PubChem ID: 121552746
• Update Time: 2025-08-05

N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride

• MDL： MFCD29041339
• Inchi： 1S/C8H12N4O.ClH/c1-13-7-4-6(2-3-11-7)5-12-8(9)10;/h2-4H,5H2,1H3,(H4,9,10,12);1H
• InChI Key： KXCVEFDEOUXENU-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(OC)=C1)NC(N)=N.Cl

Additional information on N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride

N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride (CAS No. 1864064-01-6): An Overview of Its Properties and Applications in Chemical Biology and Medicine

N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride (CAS No. 1864064-01-6) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as MMPG-HCl, is a guanidine derivative with a methoxy-substituted pyridine moiety, which confers it with distinct chemical and biological characteristics.

The molecular structure of N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride consists of a guanidine group attached to a methoxypyridine ring through a methylene bridge. The presence of the guanidine group, which is known for its strong hydrogen-bonding capabilities, makes this compound highly versatile in terms of its interactions with biological targets. The methoxy substituent on the pyridine ring further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride in various therapeutic areas. One notable application is its use as a modulator of ion channels, particularly in the context of neurological disorders. Research has shown that this compound can selectively bind to specific ion channels, such as voltage-gated sodium channels (NaV), which are implicated in conditions like epilepsy and chronic pain. By modulating the activity of these channels, N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride may offer a novel approach to managing these conditions.

In addition to its potential as an ion channel modulator, N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This anti-inflammatory activity suggests that N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride could be a valuable therapeutic agent for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride have also been studied to assess its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have shown that N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of chemical biology, N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride has been used as a tool compound to investigate the structure-function relationships of various biological targets. Its ability to selectively interact with specific protein domains has made it an invaluable reagent for probing the mechanisms underlying cellular processes such as signal transduction and gene regulation. This application highlights the versatility of this compound in both basic research and drug discovery efforts.

The synthesis of N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride has been optimized to ensure high yields and purity, making it readily available for both academic and industrial research. The synthetic route typically involves the reaction of 2-methoxypyridine with methylamine followed by conversion to the guanidine derivative through a series of well-established chemical transformations. This efficient synthesis process facilitates large-scale production, which is essential for advancing preclinical and clinical studies.

In conclusion, N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrochloride (CAS No. 1864064-01-6) is a promising compound with a wide range of potential applications in chemical biology and medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.